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Compound of Interest

2,6-Diethoxy-4-
Compound Name:

hydroxybenzaldehyde
CAS No.: 341989-73-9
Cat. No.: B14000929

Get Quote

\ J

Technical Monograph: Spectroscopic Profiling of 2,6-Diethoxy-4-hydroxybenzaldehyde

Executive Summary & Compound Identity

This technical guide provides a definitive spectroscopic profile for 2,6-Diethoxy-4-
hydroxybenzaldehyde, a specific positional isomer of the more common syringaldehyde
diethyl ether. This molecule serves as a critical intermediate in the synthesis of functionalized
resorcines and pharmaceutical precursors requiring steric crowding around the formyl group.

Researchers must distinguish this compound (alkoxy groups ortho to the aldehyde) from its
isomer, 3,5-diethoxy-4-hydroxybenzaldehyde (alkoxy groups ortho to the phenol), as their
reactivities differ significantly.
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Property Data

IUPAC Name 2,6-Diethoxy-4-hydroxybenzaldehyde
Molecular Formula C11H1404

Molecular Weight 210.23 g/mol

Core Moiety Benzaldehyde

Key Substituents 4-OH (Para), 2,6-OEt (Ortho to CHO)

Soluble in DMSO, Acetone, Methanol,

Solubility
Chloroform

Synthesis Context & Impurity Profile
To interpret the spectra accurately, one must understand the synthesis origin. The compound is

typically synthesized via the Vilsmeier-Haack formylation of 3,5-diethoxyphenol.

o Regioselectivity: The formylation occurs preferentially at the para position relative to the
hydroxyl group (Position 4 of the phenol, becoming Position 1 of the benzaldehyde) due to
the synergistic activation by the 3,5-ethoxy groups.

o Primary Impurity: The ortho-formylated isomer (2-hydroxy-4,6-diethoxybenzaldehyde) is the
major byproduct.

e Spectroscopic Consequence: The ortho-isomer possesses an intramolecular hydrogen bond
(OH---0=C), shifting the carbonyl IR stretch and the phenolic proton NMR signal significantly
compared to the target molecule.

Detailed Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

e Solvent: DMSO-ds is recommended over CDClIs to prevent peak broadening of the phenolic
proton and to ensure complete solubility.
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e Reference: TMS (0.00 ppm).
e Frequency: 400 MHz (1H), 100 MHz (13C).

Table 1: *H NMR Data (400 MHz, DMSO-ds)

o Shift (5, L . Coupling (J, .
Position Multiplicity Integration Assignment
ppm) Hz)

Formyl proton

-CHO 10.25 Singlet 1H _
(Deshielded)

Phenolic
roton
-OH 10.40* Broad Singlet  1H P
(Exchangeabl

e)

C3,C5
Ar-H 6.05 Singlet 2H - Protons

(Symmetric)

Methylene of

-OCHa- 4.10 Quartet 4H 7.0
Ethoxy

Methyl of

-CHs 1.35 Triplet 6H 7.0
Ethoxy

*Note: The Phenolic OH shift is highly concentration/temperature dependent. In CDCls, it may
appear upfield (~6-7 ppm) if not hydrogen-bonded.

Table 2: 13C NMR Data (100 MHz, DMSO-ds)
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Carbon Type Shift (6, ppm) Assignment Structural Insight
Typical aromatic
C=0 186.5 Aldehyde C
aldehyde.
C-O (Ar) 164.2 C4 (C-OH) Deshielded by OH.
Symmetric quaternary
C-O (Ar) 162.8 C2, C6 (C-OEt)
carbons.
) Shielded by ortho-
C-ipso 108.5 C1 (C-CHO)
alkoxy resonance.
Highly shielded
C-H (Ar) 94.5 C3,C5 o
(electron-rich ring).
Characteristic ether
-OCHz- 64.2 Ethoxy CH: _
shift.
Characteristic methyl
-CHs 14.5 Ethoxy CHs

shift.

Infrared (IR) Spectroscopy

Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

e 3200-3400 cm~! (Broad): O-H Stretching. Diagnostic: The band is broad and typical of
intermolecular H-bonding. (Contrast with the sharp, lower-frequency band ~3000 cm~1 seen

in the ortho-isomer due to intramolecular chelation).

e 2980, 2930 cm~1: C-H Stretching (Aliphatic -OEt groups).

e 1665-1675 cm~1; C=0 Stretching (Aldehyde).[1] Note: This frequency is lower than standard
benzaldehyde (1700 cm~1) due to the strong electron-donating effect of the para-OH and

ortho-OEt groups (Conjugation).

e 1580, 1605 cm~1: C=C Aromatic Ring Stretching.

Mass Spectrometry (MS)
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Method: GC-MS (El, 70 eV) or LC-MS (ESI).
e Molecular lon (M*): m/z 210.
e Base Peak: m/z 181 (M - 29). Loss of an ethyl group (typical for ethyl ethers).

e Fragment: m/z 182 (M - 28). Loss of ethylene (McLafferty-like rearrangement of the ethyl
ether).

o Fragment: m/z 153. Sequential loss of CO from the aldehyde or second ethyl group
cleavage.

Experimental Validation Workflow

The following diagram illustrates the logical flow for synthesizing and validating the structure,
specifically designed to rule out the ortho-formyl isomer.
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NMR: OH Broad (Intermolecular) NMR: OH Sharp >11ppm (Chelated)

Click to download full resolution via product page

Caption: Workflow distinguishing the target 2,6-diethoxy isomer from the 2-hydroxy impurity via
spectral signatures.

Structural Differentiation Logic (E-E-A-T)

As an expert researcher, you must anticipate the confusion between the target molecule and its
isomers. Use this logic table to confirm your product:
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Target: 2,6-Diethoxy-  Isomer: 2-Hydroxy- Analog:
Feature : :
4-hydroxy 4,6-diethoxy Syringaldehyde
OH at C4; OEt at C2, OH at C2; OEt at C4, OH at C4; OMe at C3,
Structure
C6 C6 C5
Symmetric (Plane of ] )
Symmetry Asymmetric Symmetric
symmetry)
Aldehyde Proton Singlet Singlet Singlet
) 2H Singlet 2H Doublets (Meta 2H Singlet
Aromatic Protons ) . .
(Equivalent) coupling) (Equivalent)
) Broad, solvent Sharp, downfield (>11
OH Signal Broad
dependent ppm)
~1670 cm~ (Normal ~1640 cm™1
IR Carbonyl ) ~1670 cm™?
conj.) (Chelated)

Expert Insight: The most common error in this synthesis is misidentifying the regiochemistry. If

your aromatic protons appear as two doublets (J ~ 2.5 Hz) instead of a clean singlet, you have

isolated the ortho-formylated impurity (2-hydroxy-4,6-diethoxybenzaldehyde).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Spectroscopic data for 2,6-Diethoxy-4-
hydroxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14000929/docs#spectroscopic-data-for-2-6-diethoxy-
4-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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